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Compound of Interest

Compound Name: Triphenylamine-d15

Cat. No.: B12403813

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for Triphenylamine-d15. The information presented is primarily based on the safety
data available for its non-deuterated analogue, Triphenylamine, as specific safety and
toxicological data for the deuterated compound is limited. Isotopic labeling with deuterium is not
expected to significantly alter the chemical's hazardous properties. This guide is intended for
use by qualified individuals trained in handling chemical substances.

Introduction

Triphenylamine-d15 is a deuterated form of Triphenylamine, an organic compound used in
various research and industrial applications, including as a hole-transporting material in organic
light-emitting diodes (OLEDs) and as a pharmaceutical intermediate.[1] Due to its chemical
nature, proper handling and safety precautions are essential to minimize potential risks to
researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Triphenylamine is classified as a hazardous substance. The primary hazards associated with
this chemical are:

 Skin Irritation: Causes skin irritation.[2][3][4][5]

o Eye Irritation: Causes serious eye irritation.
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o Respiratory Irritation: May cause respiratory irritation.

The substance is a colorless to off-white crystalline solid or powder with a characteristic odor.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Triphenylamine is provided in the

table below. These values are expected to be very similar for Triphenylamine-d15.

Property Value Reference
Molecular Formula C18D15N
Molecular Weight 260.41 g/mol

Colorless to off-white
Appearance ) )

crystalline solid or powder
Melting Point 125 - 128 °C (257 - 262.4 °F)

- _ 347 - 348 °C (656.6 - 658.4 °F)

Boiling Point

at 760 mmHg
Solubility in Water Insoluble
log Pow 5.7

Vapor Pressure

0.000392 mmHg

Density

0.774 g/cm3

Toxicological Information

Detailed toxicological studies on Triphenylamine-d15 are not readily available. The following

data is for Triphenylamine:

Route of Exposure  Species Value Reference
Oral LD50 Rat 3200 mg/kg
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According to the information available, Triphenylamine has not been tested for its carcinogenic
or reproductive effects.

Exposure Controls and Personal Protection

To ensure safe handling and minimize exposure, the following control measures and personal
protective equipment (PPE) should be utilized.

5.1. Engineering Controls

» Work should be conducted in a well-ventilated area.

» Use local exhaust ventilation at the site of chemical release to control airborne dust.
» Enclose operations where possible.

e Eye wash fountains and emergency showers should be readily available in the immediate
work area.

5.2. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or goggles. A face shield may be
necessary when working with larger quantities or when there is a risk of splashing.

o Skin Protection: Wear protective gloves and clothing to prevent skin contact. The choice of
glove material should be based on a risk assessment of the specific laboratory conditions.

o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH/MSHA or European Standard EN 136
approved respirator should be used.

5.3. Exposure Limits
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Exposure Limit (8-hour

Organization Reference
TWA)

ACGIH 5 mg/m3

NIOSH 5 mg/m3

Safe Handling and Storage

6.1. Handling

e Avoid contact with skin and eyes.

» Avoid the formation of dust and aerosols.

» Wash hands thoroughly after handling and before breaks.

» Do not eat, drink, or smoke in areas where the chemical is handled.

o Contaminated work clothes should not be taken home and should be laundered by
individuals aware of the hazards.

6.2. Storage
e Store in a cool, dry, and well-ventilated place.
o Keep containers tightly closed.

o Store away from incompatible materials such as oxidizing agents, strong acids, aldehydes,
and ketones.

First-Aid Measures

In case of exposure, follow these first-aid procedures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.
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» Skin Contact: Immediately wash the affected area with plenty of soap and water while
removing all contaminated clothing. If skin irritation occurs, get medical advice.

o Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical
attention.

 Ingestion: Clean mouth with water and drink plenty of water. Do not induce vomiting. Seek
medical attention.

Accidental Release Measures

In the event of a spill or release:

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation.

e Environmental Precautions: Do not let the product enter drains.

o Methods for Cleaning Up: For small spills, dampen the solid material with a suitable solvent
like acetone and transfer it to a sealed container for disposal. For larger spills, sweep up and
shovel the material into a suitable, closed container for disposal.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local regulations.
The product may be dissolved in a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber. Dispose of contaminated packaging as unused
product.

Experimental Protocol: General Handling of Solid
Triphenylamine-d15

This protocol outlines the general steps for safely handling solid Triphenylamine-d15 in a
laboratory setting.

e Preparation:
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o Ensure the work area is clean and uncluttered.

o Verify that a calibrated balance is available within a chemical fume hood or in an area with
local exhaust ventilation.

o Confirm the availability and proper functioning of an emergency shower and eyewash
station.

o Don all required PPE: lab coat, safety glasses with side shields, and appropriate chemical-
resistant gloves.

Weighing and Transfer:

o Perform all weighing and transfer operations within a fume hood or ventilated enclosure to
minimize dust inhalation.

o Use a spatula to carefully transfer the desired amount of Triphenylamine-d15 from the
storage container to a tared weigh boat or reaction vessel.

o Avoid creating dust clouds during transfer.

o Close the storage container tightly immediately after use.

Dissolution (if applicable):

o If preparing a solution, add the solvent to the solid slowly and stir to dissolve.
o Perform this step in a fume hood.

Post-Handling:

[¢]

Clean any spills on the balance or work surface immediately.

o

Wipe down the work area with an appropriate solvent and then with soap and water.

[e]

Properly dispose of any contaminated materials (e.g., weigh boats, gloves) in a
designated waste container.

Remove PPE in the correct order to avoid cross-contamination.

[e]
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o Wash hands thoroughly with soap and water.

Visualizations

The following diagrams illustrate key safety and handling workflows for Triphenylamine-d15.
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Caption: Workflow for the safe handling of Triphenylamine-d15.
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Caption: Emergency response procedure for a solid Triphenylamine-d15 spill.
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Caption: First-aid measures for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12403813#safety-and-handling-guidelines-for-
triphenylamine-d15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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